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Compound of Interest

Compound Name: Hydnocarpic acid

Cat. No.: B107828 Get Quote

Essential Safety and Handling Guide for
Hydnocarpic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, use, and disposal

of Hydnocarpic acid in a laboratory setting. As a dedicated partner in your research, we

prioritize your safety by providing this information, which extends beyond standard product data

to ensure operational excellence and risk mitigation.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for pure Hydnocarpic acid is not

readily available. The following guidance is based on the safety profile of Chaulmoogra oil,

which contains hydnocarpic acid, and general best practices for handling fatty acids and

research chemicals.[1] It is imperative to conduct a site-specific and activity-specific risk

assessment before commencing any work.

Immediate Safety Information
Hydnocarpic acid is a principal component of Chaulmoogra oil.[1] While the oil itself is not

classified as hazardous, pure fatty acids can present risks that require careful management.[1]

Based on available data for similar compounds, potential hazards may include skin and eye

irritation.
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First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open. Seek medical attention.

Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap

and water. If irritation persists, seek medical advice.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

symptoms such as coughing or shortness of breath occur, consult a physician.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and give one to two glasses of

water to drink. Never give anything by mouth to an unconscious person. Seek immediate

medical attention.

Quantitative Data Summary
The following table summarizes the known physical and chemical properties of Hydnocarpic
acid.

Property Value Source

CAS Number 459-67-6 [1][3][4]

Molecular Formula C₁₆H₂₈O₂ [1][3]

Molecular Weight 252.39 g/mol [1][3]

Appearance
Colorless, glistening leaflets or

pearly plates
[1]

Melting Point 59-60 °C [1][4][5]

Boiling Point 187-189 °C @ 1 Torr [4]

Solubility

Soluble in chloroform;

sparingly soluble in usual

organic solvents.

[1]

pKa 4.78 ± 0.10 (Predicted) [5][6]
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Operational Plan: Handling and Storage
Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a

safe laboratory environment.

1. Engineering Controls:

Work in a well-ventilated area.[1] For procedures that may generate dust or aerosols, use a

certified chemical fume hood.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles.[6] If there is a significant risk of

splashing, a face shield should be worn in addition to goggles.[6][7]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene).[8][9] Gloves

must be inspected before use and disposed of properly after handling the material.[3]

Skin and Body Protection: A standard laboratory coat is required. For tasks with a higher risk

of exposure, consider a chemical-resistant apron or suit.[1][6]

Footwear: Closed-toe shoes are mandatory in the laboratory.[10]

3. Handling Procedures:

Avoid direct contact with skin and eyes.

Avoid inhalation of dust or aerosols.

Use dedicated equipment (spatulas, glassware) and decontaminate after use.

When not in use, keep containers tightly closed.

4. Storage:

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.[1]
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Ensure containers are clearly labeled with the chemical name and any relevant hazard

information.

Disposal Plan
All chemical waste must be managed in accordance with local, state, and federal regulations.

1. Waste Collection:

Collect waste Hydnocarpic acid and any contaminated materials (e.g., gloves, paper

towels) in a designated, clearly labeled, and sealed waste container.

Do not mix with other waste streams unless compatibility has been confirmed.

2. Disposal Route:

Dispose of contents and container to an approved waste disposal plant.[2][3][11]

Contact your institution's Environmental Health & Safety (EHS) office for specific guidance

on chemical waste disposal procedures.

Do not dispose of down the drain.

Workflow for Safe Handling of Hydnocarpic Acid
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Caption: Logical workflow for the safe handling and disposal of Hydnocarpic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b107828?utm_src=pdf-body-img
https://www.benchchem.com/product/b107828?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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